3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide

• Molecular Formula: C18H17FN4OS
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-amino-N-(4-fluorophenyl)-6-methyl-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C18H17FN4OS/c1-23-7-6-14-10(9-23)8-13-15(20)16(25-18(13)22-14)17(24)21-12-4-2-11(19)3-5-12/h2-5,8H,6-7,9,20H2,1H3,(H,21,24)
• InChI Key: SBRDVLIGYXPWLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC=C(C=C4)F)N

Description

The compound 3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide is a heterocyclic molecule featuring a fused thieno[2,3-b][1,6]naphthyridine core. This scaffold is characterized by a sulfur-containing thiophene ring fused to a partially saturated naphthyridine system. Key substituents include a 6-methyl group on the tetrahydro ring and a 4-fluorophenyl carboxamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are carefully controlled to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow chemistry and automated synthesis can be employed to streamline the production process. Additionally, purification methods like recrystallization and chromatography are used to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and fluorophenyl groups can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are optimized based on the desired reaction .

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted analogs .

Scientific Research Applications

3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Pharmacology: Research focuses on its interactions with biological targets and its potential as a drug candidate.

Material Science: The compound’s structural properties make it a candidate for use in advanced materials and nanotechnology.

Biology: Studies explore its effects on biological systems and its potential as a biochemical tool.

Mechanism of Action

The mechanism of action of 3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity, selectivity, and downstream signaling pathways are essential to understand its full mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

The thieno[2,3-b][1,6]naphthyridine core differentiates the target compound from analogs like 3-amino-N-(4-fluorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide (), which replaces the naphthyridine with a quinoline system.

Substituent Modifications

• 6-Substituents: 6-Methyl (target compound): Enhances lipophilicity and steric bulk compared to simpler hydrogen-substituted analogs. 6-Ethyl: Found in 3-amino-6-ethyl-N-[2-(trifluoromethoxy)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide (), this substitution increases molecular weight (436.45 vs. 384.43 g/mol) and may improve metabolic stability .

• Carboxamide Substituents :

  • 4-Fluorophenyl (target compound): A common bioisostere for improving pharmacokinetic properties.
  • 2-(Trifluoromethoxy)phenyl (): Adds electron-withdrawing fluorine atoms, enhancing electronegativity and possibly target affinity .
  • 4-Fluorophenethyl (): Extends the substituent chain, which may alter binding pocket interactions .

Functional Group Additions

Data Table: Structural and Physicochemical Comparison

Compound Name	Core Structure	R1 (Position 6)	R2 (Carboxamide Substituent)	Molecular Formula	Molecular Weight (g/mol)	Reference
3-amino-N-(4-fluorophenyl)-6-methyl-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide (Target)	Thieno[2,3-b][1,6]naphthyridine	Methyl	4-fluorophenyl	C₁₉H₁₇FN₄OS	384.43*	N/A
3-amino-6-ethyl-N-[2-(trifluoromethoxy)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide	Thieno[2,3-b][1,6]naphthyridine	Ethyl	2-(trifluoromethoxy)phenyl	C₂₀H₁₉F₃N₄O₂S	436.45
6-acetyl-3-amino-N-(4-fluorophenethyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b][1,6]naphthyridine-2-carboxamide	Thieno[2,3-b][1,6]naphthyridine	Acetyl	4-fluorophenethyl	C₂₂H₂₀F₄N₄O₂S	480.48
3-amino-N-(4-fluorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	Thieno[2,3-b]quinoline	-	4-fluorophenyl	C₁₈H₁₄FN₃OS	339.39

*Calculated based on molecular formula.

Implications of Structural Differences

• Electronic Effects : Fluorine and trifluoromethoxy groups () introduce strong electron-withdrawing effects, which could modulate receptor binding kinetics.
• Core Rigidity: The naphthyridine core (target compound) offers a planar structure distinct from the quinoline system (), possibly affecting π-π stacking interactions in biological targets .